Pulmonary Fibrosis

Pulmonary Fibrosis
Pulmonary fibrosis
ICD: J84.10Ontology ID: DOID:13203

Description

Pulmonary fibrosis is a chronic, progressive lung disease characterized by the scarring and thickening of lung tissue, leading to reduced lung function. This irreversible process impairs the lungs' ability to transfer oxygen into the bloodstream, resulting in symptoms such as shortness of breath, chronic cough, and fatigue. The etiology can be idiopathic (IPF) or associated with various factors including environmental exposures, certain medications, connective tissue diseases, or genetic predispositions.

Treatment Compounds

Treatment Compounds
List of compounds for treating this disease

MAPK1

基因: MAPK1Enzyme
1 个化合物

TNF

基因: TNFOther
36 个化合物
Aristolactam AII

Aristolactam AII

Aristolactam AII

CAS: 53948-07-5
山姜素

山姜素

Alpinetin

CAS: 36052-37-6
常春藤皂苷B

常春藤皂苷B

Hederasaponin B

CAS: 36284-77-2
桔梗皂苷D2

桔梗皂苷D2

Platycodin D2

CAS: 66663-90-9
倒千里光碱

倒千里光碱

Retrorsine

CAS: 480-54-6
光萼野百合碱

光萼野百合碱

Usaramine

CAS: 15503-87-4
马兜铃内酰胺 A

马兜铃内酰胺 A

Aristolactam I

CAS: 127191-86-0
马钱苷

马钱苷

Loganin

CAS: 18524-94-2
汉防己甲素

汉防己甲素

Tetrandrine

CAS: 518-34-3
瓜子金皂苷乙

瓜子金皂苷乙

Polygalasaponin B

CAS: 103444-92-4
3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

CAS: 35959-05-8
R(+)-Gomisin M1

R(+)-Gomisin M1

R(+)-Gomisin M1

CAS: 82467-50-3
20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

CAS: 25279-15-6
Lucidone

Lucidone

Lucidone

CAS: 19956-53-7
桔梗酸A

桔梗酸A

Platyconic acid A

CAS: 68051-23-0
Sceleratine

Sceleratine

Sceleratine

CAS: 6190-25-6
Spartioidine

Spartioidine

Spartioidine

CAS: 520-59-2
桔梗皂苷D3

桔梗皂苷D3

Platycodin D3

CAS: 67884-03-1
降丹参酮

降丹参酮

Nortanshinone

CAS: 97399-70-7
19-氧代华蟾毒它灵

19-氧代华蟾毒它灵

19-Oxocinobufotalin

CAS: 24512-60-5
榼藤子苷

榼藤子苷

Phaseoloidin

CAS: 118555-82-1
N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-Hexaacetyl chitohexaose

CAS: 38854-46-5
甘露糖醛酸八糖

甘露糖醛酸八糖

D-octamannuronic acid octasodium salt

CAS: 862694-98-2
壳三糖盐酸盐

壳三糖盐酸盐

Chitotriose Trihydrochloride

CAS: 117436-78-9
全乙酰化壳三糖

全乙酰化壳三糖

Chitotriose Undecaacetate

CAS: 53942-45-3
全乙酰化壳四糖

全乙酰化壳四糖

Chitotetraose tetradecaacetate

CAS: 53942-46-4
乙酰化千里光碱

乙酰化千里光碱

Senecionine acetate

CAS: 126642-77-1
Beta-榄香烯

Beta-榄香烯

Beta-Elemene

CAS: 515-13-9
2"-乙酰金丝桃苷

2"-乙酰金丝桃苷

2"-Acetylhyperin

CAS: 439266-62-3
甘西鼠尾草酸甲

甘西鼠尾草酸甲

Przewalskinic acid A

CAS: 136112-75-9
二氢田基黄苷

二氢田基黄苷

Taxifolin 7-rhamnoside

CAS: 137592-12-2
野黑樱苷

野黑樱苷

Prunasin

CAS: 99-18-3
β-香树脂醇乙酸酯

β-香树脂醇乙酸酯

β-Amyrin acetate

CAS: 1616-93-9
表断马钱子苷半缩醛内酯

表断马钱子苷半缩醛内酯

Epivogeloside

CAS: 118627-52-4
Actinidic acid

Actinidic acid

Actinidic acid

CAS: 341971-45-7
Beta-香树脂醇

Beta-香树脂醇

β-Amyrin

CAS: 559-70-6

NFKB1

基因: NFKB1Transcription Factor
36 个化合物
钝叶扁柏氨基甲酸酯 A

钝叶扁柏氨基甲酸酯 A

Obtucarbamate A

CAS: 6935-99-5
Aristolactam AII

Aristolactam AII

Aristolactam AII

CAS: 53948-07-5
山姜素

山姜素

Alpinetin

CAS: 36052-37-6
常春藤皂苷B

常春藤皂苷B

Hederasaponin B

CAS: 36284-77-2
次乌头碱

次乌头碱

Hypaconitine

CAS: 6900-87-4
莲心碱

莲心碱

Liensinine

CAS: 2586-96-1
光萼野百合碱

光萼野百合碱

Usaramine

CAS: 15503-87-4
马兜铃内酰胺 A

马兜铃内酰胺 A

Aristolactam I

CAS: 127191-86-0
马钱苷

马钱苷

Loganin

CAS: 18524-94-2
汉防己甲素

汉防己甲素

Tetrandrine

CAS: 518-34-3
瓜子金皂苷乙

瓜子金皂苷乙

Polygalasaponin B

CAS: 103444-92-4
3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

CAS: 35959-05-8
R(+)-Gomisin M1

R(+)-Gomisin M1

R(+)-Gomisin M1

CAS: 82467-50-3
20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

CAS: 25279-15-6
Lucidone

Lucidone

Lucidone

CAS: 19956-53-7
桔梗酸A

桔梗酸A

Platyconic acid A

CAS: 68051-23-0
Riddelline

Riddelline

Riddelline

CAS: 23246-96-0
Nilgirine

Nilgirine

Nilgirine

CAS: 21009-05-2
桔梗皂苷D3

桔梗皂苷D3

Platycodin D3

CAS: 67884-03-1
降丹参酮

降丹参酮

Nortanshinone

CAS: 97399-70-7
19-氧代华蟾毒它灵

19-氧代华蟾毒它灵

19-Oxocinobufotalin

CAS: 24512-60-5
N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-Hexaacetyl chitohexaose

CAS: 38854-46-5
甘露糖醛酸八糖

甘露糖醛酸八糖

D-octamannuronic acid octasodium salt

CAS: 862694-98-2
壳三糖盐酸盐

壳三糖盐酸盐

Chitotriose Trihydrochloride

CAS: 117436-78-9
全乙酰化壳三糖

全乙酰化壳三糖

Chitotriose Undecaacetate

CAS: 53942-45-3
全乙酰化壳四糖

全乙酰化壳四糖

Chitotetraose tetradecaacetate

CAS: 53942-46-4
Beta-榄香烯

Beta-榄香烯

Beta-Elemene

CAS: 515-13-9
2"-乙酰金丝桃苷

2"-乙酰金丝桃苷

2"-Acetylhyperin

CAS: 439266-62-3
甘西鼠尾草酸甲

甘西鼠尾草酸甲

Przewalskinic acid A

CAS: 136112-75-9
蒺藜皂苷D

蒺藜皂苷D

Terrestrosin D

CAS: 179464-23-4
二氢田基黄苷

二氢田基黄苷

Taxifolin 7-rhamnoside

CAS: 137592-12-2
野黑樱苷

野黑樱苷

Prunasin

CAS: 99-18-3
β-香树脂醇乙酸酯

β-香树脂醇乙酸酯

β-Amyrin acetate

CAS: 1616-93-9
表断马钱子苷半缩醛内酯

表断马钱子苷半缩醛内酯

Epivogeloside

CAS: 118627-52-4
Actinidic acid

Actinidic acid

Actinidic acid

CAS: 341971-45-7
Beta-香树脂醇

Beta-香树脂醇

β-Amyrin

CAS: 559-70-6

TGFB1

基因: TGFB1Growth Factor
48 个化合物
钝叶扁柏氨基甲酸酯 A

钝叶扁柏氨基甲酸酯 A

Obtucarbamate A

CAS: 6935-99-5
Aristolactam AII

Aristolactam AII

Aristolactam AII

CAS: 53948-07-5
山姜素

山姜素

Alpinetin

CAS: 36052-37-6
巴卡亭 III

巴卡亭 III

Baccatin III

CAS: 27548-93-2
常春藤皂苷B

常春藤皂苷B

Hederasaponin B

CAS: 36284-77-2
次乌头碱

次乌头碱

Hypaconitine

CAS: 6900-87-4
莲心碱

莲心碱

Liensinine

CAS: 2586-96-1
桔梗皂苷D2

桔梗皂苷D2

Platycodin D2

CAS: 66663-90-9
倒千里光碱

倒千里光碱

Retrorsine

CAS: 480-54-6
土大黄苷

土大黄苷

Rhapontin

CAS: 155-58-8
光萼野百合碱

光萼野百合碱

Usaramine

CAS: 15503-87-4
马兜铃内酰胺 A

马兜铃内酰胺 A

Aristolactam I

CAS: 127191-86-0
莪术二酮

莪术二酮

Curdione

CAS: 13657-68-6
马钱苷

马钱苷

Loganin

CAS: 18524-94-2
瓜子金皂苷乙

瓜子金皂苷乙

Polygalasaponin B

CAS: 103444-92-4
3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

CAS: 35959-05-8
R(+)-Gomisin M1

R(+)-Gomisin M1

R(+)-Gomisin M1

CAS: 82467-50-3
20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

CAS: 25279-15-6
Lucidone

Lucidone

Lucidone

CAS: 19956-53-7
桔梗酸A

桔梗酸A

Platyconic acid A

CAS: 68051-23-0
Riddelline

Riddelline

Riddelline

CAS: 23246-96-0
全缘千里光碱

全缘千里光碱

Integerrimine

CAS: 480-79-5
Nilgirine

Nilgirine

Nilgirine

CAS: 21009-05-2
Sceleratine

Sceleratine

Sceleratine

CAS: 6190-25-6
Spartioidine

Spartioidine

Spartioidine

CAS: 520-59-2
桔梗皂苷D3

桔梗皂苷D3

Platycodin D3

CAS: 67884-03-1
降丹参酮

降丹参酮

Nortanshinone

CAS: 97399-70-7
19-氧代华蟾毒它灵

19-氧代华蟾毒它灵

19-Oxocinobufotalin

CAS: 24512-60-5
榼藤子苷

榼藤子苷

Phaseoloidin

CAS: 118555-82-1
N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-Hexaacetyl chitohexaose

CAS: 38854-46-5
甘露糖醛酸八糖

甘露糖醛酸八糖

D-octamannuronic acid octasodium salt

CAS: 862694-98-2
壳三糖盐酸盐

壳三糖盐酸盐

Chitotriose Trihydrochloride

CAS: 117436-78-9
全乙酰化壳三糖

全乙酰化壳三糖

Chitotriose Undecaacetate

CAS: 53942-45-3
全乙酰化壳四糖

全乙酰化壳四糖

Chitotetraose tetradecaacetate

CAS: 53942-46-4
乙酰化千里光碱

乙酰化千里光碱

Senecionine acetate

CAS: 126642-77-1
Beta-榄香烯

Beta-榄香烯

Beta-Elemene

CAS: 515-13-9
15-氧代绣线菊内酯

15-氧代绣线菊内酯

15-Oxospiramilactone

CAS: 1053172-87-4
2"-乙酰金丝桃苷

2"-乙酰金丝桃苷

2"-Acetylhyperin

CAS: 439266-62-3
莲心碱高氯酸盐

莲心碱高氯酸盐

Liensinine Diperchlorate

CAS: 5088-90-4
甘西鼠尾草酸甲

甘西鼠尾草酸甲

Przewalskinic acid A

CAS: 136112-75-9
蒺藜皂苷D

蒺藜皂苷D

Terrestrosin D

CAS: 179464-23-4
二氢田基黄苷

二氢田基黄苷

Taxifolin 7-rhamnoside

CAS: 137592-12-2
花旗松素-3'-O-葡萄糖苷

花旗松素-3'-O-葡萄糖苷

Taxifolin 3'-O-glucoside

CAS: 31106-05-5
野黑樱苷

野黑樱苷

Prunasin

CAS: 99-18-3
β-香树脂醇乙酸酯

β-香树脂醇乙酸酯

β-Amyrin acetate

CAS: 1616-93-9
表断马钱子苷半缩醛内酯

表断马钱子苷半缩醛内酯

Epivogeloside

CAS: 118627-52-4
Actinidic acid

Actinidic acid

Actinidic acid

CAS: 341971-45-7
Beta-香树脂醇

Beta-香树脂醇

β-Amyrin

CAS: 559-70-6

STAT6

基因: STAT6
1 个化合物

Microtubule-associated proteins 1A/1B light chain 3

基因: MAP1LC3B自噬相关蛋白
2 个化合物

C-X-C motif chemokine ligand 12

基因: CXCL12趋化因子
1 个化合物

Transforming Growth Factor Beta Receptor 2

基因: TGFBR2受体酶
1 个化合物

Smad2/3 Proteins

基因: SMAD2/SMAD3信号转导蛋白
2 个化合物

Myeloid-Derived Suppressor Cells

基因: MDSC免疫细胞类型
1 个化合物

Wnt Family Member 1

基因: WNT1配体蛋白
1 个化合物

Vimentin

基因: VIM细胞骨架蛋白
1 个化合物

BH3 Interacting Domain Death Agonist

基因: BID促凋亡蛋白
1 个化合物

Cellular communication network factor 2

基因: CCN2生长因子
1 个化合物

DNA polymerase beta

基因: POLB
1 个化合物

其他治疗化合物

直接关联的治疗化合物,作用靶点尚未明确

50 个化合物
钝叶扁柏氨基甲酸酯 A

钝叶扁柏氨基甲酸酯 A

Obtucarbamate A

CAS: 6935-99-5
Aristolactam AII

Aristolactam AII

Aristolactam AII

CAS: 53948-07-5
山姜素

山姜素

Alpinetin

CAS: 36052-37-6
巴卡亭 III

巴卡亭 III

Baccatin III

CAS: 27548-93-2
白桦脂醛

白桦脂醛

Betulinaldehyde

CAS: 13159-28-9
常春藤皂苷B

常春藤皂苷B

Hederasaponin B

CAS: 36284-77-2
次乌头碱

次乌头碱

Hypaconitine

CAS: 6900-87-4
莲心碱

莲心碱

Liensinine

CAS: 2586-96-1
桔梗皂苷D2

桔梗皂苷D2

Platycodin D2

CAS: 66663-90-9
倒千里光碱

倒千里光碱

Retrorsine

CAS: 480-54-6
土大黄苷

土大黄苷

Rhapontin

CAS: 155-58-8
光萼野百合碱

光萼野百合碱

Usaramine

CAS: 15503-87-4
马兜铃内酰胺 A

马兜铃内酰胺 A

Aristolactam I

CAS: 127191-86-0
莪术二酮

莪术二酮

Curdione

CAS: 13657-68-6
马钱苷

马钱苷

Loganin

CAS: 18524-94-2
汉防己甲素

汉防己甲素

Tetrandrine

CAS: 518-34-3
瓜子金皂苷乙

瓜子金皂苷乙

Polygalasaponin B

CAS: 103444-92-4
3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

3β-Hydroxyurs-11-en-28,13-olide

CAS: 35959-05-8
R(+)-Gomisin M1

R(+)-Gomisin M1

R(+)-Gomisin M1

CAS: 82467-50-3
20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

20S,24R-Epoxydammara-12β,25-diol-3-one

CAS: 25279-15-6
Lucidone

Lucidone

Lucidone

CAS: 19956-53-7
桔梗酸A

桔梗酸A

Platyconic acid A

CAS: 68051-23-0
Riddelline

Riddelline

Riddelline

CAS: 23246-96-0
全缘千里光碱

全缘千里光碱

Integerrimine

CAS: 480-79-5
Nilgirine

Nilgirine

Nilgirine

CAS: 21009-05-2
Sceleratine

Sceleratine

Sceleratine

CAS: 6190-25-6
Spartioidine

Spartioidine

Spartioidine

CAS: 520-59-2
桔梗皂苷D3

桔梗皂苷D3

Platycodin D3

CAS: 67884-03-1
降丹参酮

降丹参酮

Nortanshinone

CAS: 97399-70-7
19-氧代华蟾毒它灵

19-氧代华蟾毒它灵

19-Oxocinobufotalin

CAS: 24512-60-5
榼藤子苷

榼藤子苷

Phaseoloidin

CAS: 118555-82-1
N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-六乙酰基壳六糖

N,N',N'',N''',N'''',N'''''-Hexaacetyl chitohexaose

CAS: 38854-46-5
甘露糖醛酸八糖

甘露糖醛酸八糖

D-octamannuronic acid octasodium salt

CAS: 862694-98-2
壳三糖盐酸盐

壳三糖盐酸盐

Chitotriose Trihydrochloride

CAS: 117436-78-9
全乙酰化壳三糖

全乙酰化壳三糖

Chitotriose Undecaacetate

CAS: 53942-45-3
全乙酰化壳四糖

全乙酰化壳四糖

Chitotetraose tetradecaacetate

CAS: 53942-46-4
乙酰化千里光碱

乙酰化千里光碱

Senecionine acetate

CAS: 126642-77-1
Beta-榄香烯

Beta-榄香烯

Beta-Elemene

CAS: 515-13-9
15-氧代绣线菊内酯

15-氧代绣线菊内酯

15-Oxospiramilactone

CAS: 1053172-87-4
2"-乙酰金丝桃苷

2"-乙酰金丝桃苷

2"-Acetylhyperin

CAS: 439266-62-3
莲心碱高氯酸盐

莲心碱高氯酸盐

Liensinine Diperchlorate

CAS: 5088-90-4
甘西鼠尾草酸甲

甘西鼠尾草酸甲

Przewalskinic acid A

CAS: 136112-75-9
蒺藜皂苷D

蒺藜皂苷D

Terrestrosin D

CAS: 179464-23-4
二氢田基黄苷

二氢田基黄苷

Taxifolin 7-rhamnoside

CAS: 137592-12-2
花旗松素-3'-O-葡萄糖苷

花旗松素-3'-O-葡萄糖苷

Taxifolin 3'-O-glucoside

CAS: 31106-05-5
野黑樱苷

野黑樱苷

Prunasin

CAS: 99-18-3
β-香树脂醇乙酸酯

β-香树脂醇乙酸酯

β-Amyrin acetate

CAS: 1616-93-9
表断马钱子苷半缩醛内酯

表断马钱子苷半缩醛内酯

Epivogeloside

CAS: 118627-52-4
Actinidic acid

Actinidic acid

Actinidic acid

CAS: 341971-45-7
Beta-香树脂醇

Beta-香树脂醇

β-Amyrin

CAS: 559-70-6
Statistics
Treatment Compounds50
Metadata
Created At2/2/2026
Updated At2/12/2026